Cas no 79623-18-0 (3-(4-methoxynaphthalen-1-yl)propan-1-ol)

• Product Name: 3-(4-methoxynaphthalen-1-yl)propan-1-ol
• CAS No: 79623-18-0
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 6403783
• PubChem ID: 12862957
• Update Time: 2025-10-19

3-(4-methoxynaphthalen-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxynaphthalen-1-yl)propan-1-ol
• EN300-1858501
• 79623-18-0

• Inchi： 1S/C14H16O2/c1-16-14-9-8-11(5-4-10-15)12-6-2-3-7-13(12)14/h2-3,6-9,15H,4-5,10H2,1H3
• InChI Key： ZLJNOVFBNAEGOH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C2C=CC=CC2=1)CCCO

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-(4-methoxynaphthalen-1-yl)propan-1-ol

Introduction to 3-(4-methoxynaphthalen-1-yl)propan-1-ol (CAS No. 79623-18-0)

3-(4-methoxynaphthalen-1-yl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 79623-18-0, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional properties. This compound, featuring a naphthalene ring substituted with a methoxy group at the 4-position and an alcohol functional group at the 1-position of the propyl chain, exhibits a diverse range of potential applications, particularly in drug discovery and material science.

The molecular structure of 3-(4-methoxynaphthalen-1-yl)propan-1-ol consists of a rigid aromatic system derived from naphthalene, which is further modified by the presence of an electron-donating methoxy group. This structural feature enhances its solubility in polar organic solvents and contributes to its stability under various chemical conditions. The presence of the hydroxyl (-OH) group at the end of the propyl chain introduces reactivity that can be exploited in synthetic transformations, making it a valuable intermediate in organic synthesis.

In recent years, 3-(4-methoxynaphthalen-1-yl)propan-1-ol has been studied for its potential role in medicinal chemistry. The naphthalene moiety is known for its ability to interact with biological targets, including enzymes and receptors, due to its planar aromatic system and ability to engage in π-stacking interactions. The methoxy group further modulates these interactions by influencing electronic distribution across the molecule. These characteristics make it an attractive scaffold for designing novel bioactive compounds.

One of the most promising areas of research involving 3-(4-methoxynaphthalen-1-yl)propan-1-ol is its application as a precursor in the synthesis of more complex pharmaceutical molecules. Researchers have explored its use in constructing heterocyclic compounds, which are prevalent in many drugs due to their favorable pharmacokinetic properties. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

Furthermore, the alcohol functional group in 3-(4-methoxynaphthalen-1-yl)propan-1-ol allows for further functionalization through esterification, etherification, or oxidation reactions. These modifications can lead to a wide array of derivatives with tailored properties, making it a versatile building block in drug development. Recent studies have demonstrated its utility in generating novel analogs with enhanced binding affinity and selectivity towards therapeutic targets.

The synthesis of 3-(4-methoxynaphthalen-1-yl)propan-1-ol typically involves multi-step organic reactions starting from commercially available naphthalene derivatives. Advanced synthetic methodologies, such as cross-coupling reactions and catalytic hydrogenation, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also showcase the progress in modern organic chemistry techniques that facilitate complex molecule construction.

From a material science perspective, 3-(4-methoxynaphthalen-1-yl)propan-1-ol has shown potential as a monomer or intermediate in polymer synthesis. Its aromatic structure and hydroxyl group can contribute to the formation of polymers with specific mechanical and thermal properties. Such polymers may find applications in coatings, adhesives, or even biodegradable materials, where structural rigidity and functional versatility are essential.

The biological activity of 3-(4-methoxynaphthalen-1-yl)propan-1-ol has also been explored through computational modeling and experimental screening. Virtual screening techniques have been used to identify potential binding modes of this compound with biological targets, providing insights into its mechanism of action. Preliminary experimental results suggest that certain derivatives exhibit inhibitory effects on specific enzymes relevant to neurological disorders and metabolic diseases.

In conclusion, 3-(4-methoxynaphthalen-1-ylopropanan-l-alcool) (CAS No. 79623 - 18 - 0) represents a fascinating compound with broad applicability across multiple scientific domains. Its unique structural features make it a valuable candidate for further research in pharmaceuticals, materials science, and synthetic chemistry. As our understanding of molecular interactions continues to advance, compounds like this are poised to play pivotal roles in developing innovative solutions to global challenges in health and technology.